Cas no 72656-05-4 (Methyl 4,6-Di-O-benzylidene-3-O-(beta-D-glucopyranoside)-alpha-D-glucopyranoside)

• Product Name: Methyl 4,6-Di-O-benzylidene-3-O-(beta-D-glucopyranoside)-alpha-D-glucopyranoside
• CAS No: 72656-05-4
• MF: C₂₀H₂₈O₁₁
• MW: 444.429727554321
• CID: 549926
• PubChem ID: 71750291
• Update Time: 2025-07-18

Methyl 4,6-Di-O-benzylidene-3-O-(beta-D-glucopyranoside)-alpha-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, methyl 3-O-b-D-glucopyranosyl-4,6-O-(phenylmethylene)-
• Methyl 4,6-Di-O-benzylidene-3-O-(β-D-glucopyranoside)-α-D-glucopyranoside
• (2S,3R,4S,5S,6R)-2-[[(4aR,6S,7R,8R,8aR)-7-hydroxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Methyl 4,6-Di-O-benz
• METHYL 4,6-DI-O-BENZYLIDENE-3-O-(B-D-GLUCOPYRANOSIDE)-A-D-GLUCOPYRANOSIDE
• Methyl4,6-O-benzylidene-3-O-(b-D-glucopyranoside)-a-D-glucopyranoside
• A-D-glucopyranoside
• Methyl 4,6-O-benzylidene-3-O-beta-D-glucopyranosyl-alpha-D-glucopyranoside
• W-203643
• Methyl 4,6-di-O-benzylidene-3-O-(beta-D-glucopyranoside)-alpha-D-glucopyranoside?
• Methyl 4,6-Di-O-benzylidene-3-O-(beta-D-glucopyranoside)-alpha-D-glucopyranoside
• 72656-05-4
• Methyl 4,6-Di-O-benzylidene-3-O-(?-D-glucopyranoside)-?-D-glucopyranoside
• DTXSID10858034

• Inchi： 1S/C20H28O11/c1-26-19-15(25)17(31-20-14(24)13(23)12(22)10(7-21)28-20)16-11(29-19)8-27-18(30-16)9-5-3-2-4-6-9/h2-6,10-25H,7-8H2,1H3/t10-,11-,12-,13+,14-,15-,16-,17-,18?,19+,20+/m1/s1
• InChI Key： URHVSGAXRNLQCN-SAULUABOSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@H]([C@@H](OC)O[C@@H]2COC(C3C=CC=CC=3)O[C@@H]12)O

Computed Properties

• Exact Mass: 444.16300
• Monoisotopic Mass: 444.16316171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 689.9±55.0 °C at 760 mmHg
• Flash Point: 371.1±31.5 °C
• PSA: 156.53000
• LogP: -1.98210
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Methyl 4,6-Di-O-benzylidene-3-O-(beta-D-glucopyranoside)-alpha-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Methyl 4,6-Di-O-benzylidene-3-O-(beta-D-glucopyranoside)-alpha-D-glucopyranoside

Recent Advances in the Study of Methyl 4,6-Di-O-benzylidene-3-O-(beta-D-glucopyranoside)-alpha-D-glucopyranoside (CAS: 72656-05-4)

The compound Methyl 4,6-Di-O-benzylidene-3-O-(beta-D-glucopyranoside)-alpha-D-glucopyranoside (CAS: 72656-05-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of Methyl 4,6-Di-O-benzylidene-3-O-(beta-D-glucopyranoside)-alpha-D-glucopyranoside as a key intermediate in the synthesis of complex carbohydrates and glycoconjugates. Its benzylidene-protected glucopyranoside structure makes it a versatile building block for the development of novel glycosidase inhibitors, which are of particular interest in the treatment of metabolic disorders such as diabetes and lysosomal storage diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of this compound using a regioselective benzylidene protection strategy. The study reported a high yield of 85%, with the product exhibiting excellent purity and stability under various conditions. This advancement in synthesis methodology has paved the way for larger-scale production and further pharmacological investigations.

Another significant development was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound was evaluated for its inhibitory activity against alpha-glucosidase. The results indicated a promising IC50 value of 12.3 μM, suggesting its potential as a lead compound for the development of new anti-diabetic agents. Molecular docking studies further revealed that the compound interacts with key residues in the active site of the enzyme, providing insights for structure-activity relationship optimization.

Beyond its enzymatic inhibition properties, Methyl 4,6-Di-O-benzylidene-3-O-(beta-D-glucopyranoside)-alpha-D-glucopyranoside has shown interesting immunomodulatory effects in preliminary in vitro studies. Research conducted at the University of Tokyo demonstrated its ability to modulate cytokine production in macrophage cells, indicating potential applications in inflammatory diseases. However, these findings require further validation through in vivo studies.

The compound's stability and solubility profile have also been subjects of recent investigation. A 2024 study in Carbohydrate Research employed advanced analytical techniques including NMR spectroscopy and mass spectrometry to characterize its solution behavior and degradation pathways. These findings are crucial for formulation development and pharmacokinetic studies in future drug discovery efforts.

Looking forward, several research groups are exploring the derivatization of Methyl 4,6-Di-O-benzylidene-3-O-(beta-D-glucopyranoside)-alpha-D-glucopyranoside to enhance its pharmacological properties. Current efforts focus on modifying the benzylidene groups to improve bioavailability while maintaining the compound's selective inhibition profile. These developments position 72656-05-4 as a promising scaffold for the design of next-generation glycosidase inhibitors with improved therapeutic indices.